Cas no 231-23-2 (Pyrazino2,3-fquinoxaline)

Pyrazino2,3-fquinoxaline Properties

Names and Identifiers

• Pyrazino[2,3-f]quinoxaline
• 1,4,5,8-Tetraazaphenanthren
• 1,4,5,8-tetra-azaphenanthrene
• 1,4,7,10-tetraazaphenanthrene
• 14,4,5,8-tetraazaphenanthrene
• pyrazino<2,3-f>quinoxaline
• CVSGFMWKZVZOJD-UHFFFAOYSA-N
• DTXSID70276634
• 231-23-2
• Pyrazino[2,3-f]quinoxaline #
• 1,4,5,8-Tetraaza-phenanthrene
• A816571
• Q27465065
• FT-0631883
• 1,4,5,8-TETRAAZAPHENANTHRENE
• 1,4,5,8-Tetra-aza-phenathrene
• SCHEMBL87693
• DB-046074
• +Expand

• InChIKey： CVSGFMWKZVZOJD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6N4/c1-2-8-10(14-6-4-12-8)9-7(1)11-3-5-13-9/h1-6H
• SMILES： N1C2=C3C(=CC=C2N=CC=1)N=CC=N3

Computed Properties

• Exact Mass: 182.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 182.059
• Heavy Atom Count: 14
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.6A^2

Experimental Properties

• LogP: 1.57300
• PSA: 51.56000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 305.57°C (rough estimate)
• Melting Point: 249-252 °C
• Flash Point: 182.2°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.3175 (rough estimate)

Pyrazino2,3-fquinoxaline Security Information

• Safety Instruction： S24/25

Pyrazino2,3-fquinoxaline Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%